Cas no 2121512-36-3 (3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester)

• Product Name: 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester
• CAS No: 2121512-36-3
• MF: C₁₃H₁₇BClFO₃
• MW: 286.534686803818
• MDL: MFCD30737492
• CID: 5079022
• Update Time: 2026-03-01

3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-(3-chloro-2-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-
• AT28696
• (3-CHLORO-2-FLUORO-4-METHOXYPHENYL)BORONIC ACID PINACOL ESTER
• 2-(3-chloro-2-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD30737492
• Inchi： 1S/C13H17BClFO3/c1-12(2)13(3,4)19-14(18-12)8-6-7-9(17-5)10(15)11(8)16/h6-7H,1-5H3
• InChI Key： AWPRRHDTTWLPNR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Topological Polar Surface Area: 27.7

Additional information on 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester

Introduction to 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester (CAS No. 2121512-36-3) and Its Applications in Modern Chemical Biology

The compound 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester (CAS No. 2121512-36-3) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Boronic acid derivatives have long been recognized for their versatility in medicinal chemistry, particularly due to their role as key intermediates in Suzuki-Miyaura cross-coupling reactions. This reaction is pivotal in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The presence of both chloro, fluoro, and methoxy substituents in the aromatic ring of this boronic ester introduces unique electronic and steric properties, making it a valuable building block for the development of novel therapeutics.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The fluoro group, in particular, is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity. For instance, studies have demonstrated that fluorine atoms can enhance the bioavailability of drugs by preventing rapid degradation and improving cell membrane penetration. The chloro substituent further contributes to the compound's reactivity and functionalization potential, while the methoxy group provides additional electronic tuning. This combination makes 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester a compelling candidate for drug discovery programs targeting a wide range of diseases.

The pinacol ester form of this boronic acid derivative offers several advantages over free boronic acids. Boronic esters are generally more stable under ambient conditions and exhibit lower reactivity with moisture, which simplifies handling and storage. Moreover, they can be selectively converted back to free boronic acids under mild basic conditions when required for coupling reactions. This stability has been particularly beneficial in large-scale synthesis and industrial applications where maintaining reagent integrity is crucial.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been refined to achieve higher yields and selectivity when employing boronic esters as substrates. These improvements have enabled the efficient construction of complex molecular architectures, which are often essential for achieving desired pharmacological profiles. The 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester has been utilized in the synthesis of various heterocyclic compounds that exhibit promising biological activities. These include kinase inhibitors, antiviral agents, and anti-inflammatory molecules.

The role of this compound extends beyond small-molecule drug development. It has also found applications in materials science, particularly in the fabrication of organic electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The unique electronic properties imparted by the chloro, fluoro, and methoxy substituents allow for fine-tuning of charge transport characteristics, making these boronic esters valuable components in advanced material design.

In academic research, the 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester has been employed as a key intermediate in studying enzyme inhibition mechanisms. For instance, its derivatives have been used to probe the activity of metalloproteinases and other hydrolases. By designing substrates that incorporate this boronic ester moiety, researchers can gain insights into catalytic mechanisms and develop inhibitors with improved specificity and potency. Such studies contribute to our understanding of disease pathways and inform the design of next-generation therapeutics.

The growing interest in fluorinated aromatic compounds has also spurred innovation in synthetic routes to access derivatives of this boronic ester. Catalytic methods that minimize waste and energy consumption are particularly favored in green chemistry initiatives. Additionally, computational modeling techniques have been increasingly applied to predict the reactivity and selectivity of boronic acid derivatives before experimental validation. These approaches not only accelerate drug discovery but also enhance sustainability by reducing trial-and-error experimentation.

Future directions in the study of 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester may include exploring its potential as a chiral auxiliary or ligand in asymmetric synthesis. The ability to introduce chirality at specific positions within a molecule is critical for developing enantiomerically pure drugs that exhibit optimized pharmacological effects while minimizing side effects. Boronic esters have shown promise in this regard due to their ability to participate in stereoselective transformations under carefully controlled conditions.

In conclusion, 3-Chloro-2-fluoro-4-methoxyphenylboronic acid pinacol ester (CAS No. 2121512-36-3) is a versatile compound with significant implications for both pharmaceutical chemistry and materials science. Its unique structural features enable its use as an effective intermediate in cross-coupling reactions, while its stability makes it suitable for industrial applications. Ongoing research continues to uncover new possibilities for leveraging this compound's properties, contributing to advancements across multiple scientific disciplines.